Cas no 5402-81-3 ( )

• Product Name: &nbsp
• CAS No: 5402-81-3
• MF: C₁₂H₁₉Br₂NO
• MW: 353.093362092972
• CID: 939499
• PubChem ID: 24181367
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-(diethylamino)ethanol,hydrobromide
• KB-214338
• NSC8561
• NSC-8561
• 5402-81-3
• DTXSID90636231
• 1-(4-BROMOPHENYL)-2-(DIETHYLAMINO)ETHANOL HYDROBROMIDE
• 1-(4-Bromophenyl)-2-(diethylamino)ethan-1-ol--hydrogen bromide (1/1)
•  

• Inchi： 1S/C12H18BrNO.BrH/c1-3-14(4-2)9-12(15)10-5-7-11(13)8-6-10;/h5-8,12,15H,3-4,9H2,1-2H3;1H
• InChI Key： FKSQZFXZPCLYCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN(CC)CC)O.Br

Computed Properties

• Exact Mass: 271.05724
• Monoisotopic Mass: 350.983339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 1.296
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.553
• PSA: 23.47
• LogP: 3.78240